2-chloro-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide

• CAS No.: 60681-99-4
• Molecular Formula: C12H16ClNO4
• Molecular Weight: 273.71 g/mol
• IUPAC Name: 2-chloro-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide
• InChI: InChI=1S/C12H16ClNO4/c1-17-8-3-4-11(18-2)9(5-8)10(15)7-14-12(16)6-13/h3-5,10,15H,6-7H2,1-2H3,(H,14,16)
• InChI Key: XAVXFUOLBMBEOC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(CNC(=O)CCl)O

Description

2-chloro-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide is a useful research compound. Its molecular formula is C12H16ClNO4 and its molecular weight is 273.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The synthesis of Midodrine HCl consists of reacting the key intermediate (2) with chloroacetyl chloride to afford 2-chloro-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide (3). The reaction of (3) with sodium azide will provide 2-azido-N-[2-(2,5-dimethoxyphenyl)-2-hydroxyethyl]acetamide (4) which is subsequently subjected to hydrogenation to afford Midodrine base (6).